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Compound of Interest

Compound Name: Rubidium hydrogen carbonate

Cat. No.: B103053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of rubidium hydrogen carbonate
(RbHCO₃), detailing its chemical formula, structure, physicochemical properties, and

established synthesis protocols. The information is intended to support research and

development activities where this compound may be of interest.

Chemical Formula and Structure
Rubidium hydrogen carbonate, also known as rubidium bicarbonate, possesses the chemical

formula RbHCO₃.[1] Its structure is characterized by the ionic interaction between the rubidium

cation (Rb⁺) and the hydrogen carbonate anion (HCO₃⁻).

A defining feature of the solid-state structure of rubidium hydrogen carbonate is the

formation of centrosymmetric dimeric units of [HCO₃]₂²⁻. In these dimers, two bicarbonate

anions are linked by strong hydrogen bonds. These dimeric units are further organized into a

three-dimensional network through electrostatic interactions with the rubidium cations.[2][3]

The crystal structure of rubidium hydrogen carbonate is polymorphic, exhibiting a phase

transition at 245 K (-28.15 °C).[2][3]

High-Temperature (HT) Phase: Above 245 K, it exists in a monoclinic crystal system with the

space group C2/m. In this phase, the hydrogen atoms within the hydrogen bonds are

disordered.[2][3]
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Low-Temperature (LT) Phase: Below 245 K, it transitions to a triclinic crystal system with the

space group C-1. This transition is characterized by the ordering of the hydrogen atoms

within the bicarbonate dimers.[2][3]
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Caption: Hydrogen-bonded bicarbonate dimer in Rubidium Hydrogen Carbonate.

Physicochemical Properties
A summary of the key physicochemical properties of rubidium hydrogen carbonate is

presented in the table below for easy reference and comparison.

Property Value

Molecular Formula RbHCO₃

Molecular Weight 146.485 g/mol [1]

Appearance White solid

Density 2.8 g/cm³[1]

Decomposition Point 175 °C[1]

Crystal System (HT) Monoclinic (C2/m)[2][3]

Crystal System (LT) Triclinic (C-1)[2][3]

Phase Transition Temp. 245 K (-28.15 °C)[2][3]
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Experimental Protocols: Synthesis of Rubidium
Hydrogen Carbonate
The synthesis of rubidium hydrogen carbonate can be achieved through two primary

laboratory methods. The following provides a detailed methodology for each.

Synthesis from Rubidium Hydroxide
This method involves the direct neutralization of rubidium hydroxide with carbon dioxide.

Reaction: RbOH (aq) + CO₂ (g) → RbHCO₃ (aq)

Protocol:

Prepare an aqueous solution of rubidium hydroxide (RbOH) of a known concentration.

Bubble a stream of carbon dioxide (CO₂) gas through the rubidium hydroxide solution with

continuous stirring.

Monitor the pH of the solution. The reaction is complete when the pH indicates the formation

of the bicarbonate salt.

Isolate the rubidium hydrogen carbonate product by crystallization, which can be induced

by cooling the solution or by slow evaporation of the solvent.

Filter the resulting crystals and dry them under controlled conditions to prevent thermal

decomposition.

Synthesis from Rubidium Carbonate
This method involves the carbonation of an aqueous solution of rubidium carbonate.

Reaction: Rb₂CO₃ (aq) + H₂O (l) + CO₂ (g) → 2RbHCO₃ (aq)

Protocol:

Dissolve a known mass of rubidium carbonate (Rb₂CO₃) in deionized water to create an

aqueous solution.
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Pass a continuous stream of carbon dioxide (CO₂) gas through the rubidium carbonate

solution.

Continue the carbonation process until the solution is saturated with carbon dioxide, leading

to the precipitation of rubidium hydrogen carbonate.

The product can be isolated by filtering the crystallized solid.

Wash the crystals with a small amount of cold deionized water to remove any unreacted

rubidium carbonate.

Dry the purified rubidium hydrogen carbonate crystals in a desiccator or at a low

temperature to avoid decomposition.

Synthesis Workflow for Rubidium Hydrogen Carbonate

Method 1: From Rubidium Hydroxide Method 2: From Rubidium Carbonate

Aqueous RbOH Solution

Neutralization Reaction

Carbon Dioxide Gas

Crystallization

Filtration & Drying

RbHCO₃ Crystals

Aqueous Rb₂CO₃ Solution

Carbonation Reaction

Carbon Dioxide Gas Water
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b103053?utm_src=pdf-body
https://www.benchchem.com/product/b103053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Rubidium Hydrogen Carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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